Cas no 287210-80-4 (Boc-N-Methyl-D-2-aminobutyric acid)

• Product Name: Boc-N-Methyl-D-2-aminobutyric acid
• CAS No: 287210-80-4
• MF: C₁₀H₁₉NO₄
• MW: 217.26216340065
• CID: 859113
• PubChem ID: 58615437
• Update Time: 2025-08-01

Boc-N-Methyl-D-2-aminobutyric acid Chemical and Physical Properties

Names and Identifiers

• N-Boc-(R)-2-(methylamino)butyric acid
• Boc-N-methyl-D-2-aminobutyric acid
• (R)-2-((tert-butoxycarbonyl)(methyl)amino)butanoic acid
• Boc-D-MeAbu(2)-OH
• TMA058
• QIXDRLIEARGEQY-SSDOTTSWSA-N
• AKOS037643599
• SCHEMBL953166
• (2R)-2-{[(tert-butoxy)carbonyl](methyl)amino}butanoic acid
• (2R)-2-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]butanoic acid
• MFCD22380682
• (2r)-2-[(tert-butoxycarbonyl)(methyl)amino]butanoic acid
• CS-0101226
• N-Boc-(R)-2-(methylamino)butyricacid
• 287210-80-4
• AS-17234
• C78122
• EN300-6992082
• Boc-N-Methyl-D-2-aminobutyric acid

• Inchi： 1S/C10H19NO4/c1-6-7(8(12)13)11(5)9(14)15-10(2,3)4/h7H,6H2,1-5H3,(H,12,13)/t7-/m1/s1
• InChI Key： QIXDRLIEARGEQY-SSDOTTSWSA-N
• SMILES： O(C(N(C)[C@@H](C(=O)O)CC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 217.13140809g/mol
• Monoisotopic Mass: 217.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8
• XLogP3: 1.6

Additional information on Boc-N-Methyl-D-2-aminobutyric acid

Boc-N-Methyl-D-2-Aminobutyric Acid: A Comprehensive Overview

Boc-N-Methyl-D-2-Aminobutyric Acid, also known by its CAS number 287210-80-4, is a significant compound in the field of organic chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. In this article, we will delve into the characteristics, synthesis, and recent advancements related to Boc-N-Methyl-D-2-Aminobutyric Acid, providing a comprehensive understanding of its significance.

The chemical structure of Boc-N-Methyl-D-2-Aminobutyric Acid is characterized by a butyric acid backbone with an N-methyl group and a tert-butoxycarbonyl (Boc) protecting group. The D configuration indicates the stereochemistry at the chiral center, which is crucial for its biological activity. The Boc group serves as a temporary protective group for the amine, making it ideal for use in peptide synthesis and other chemical reactions requiring controlled deprotection.

Recent studies have highlighted the role of Boc-N-Methyl-D-2-Aminobutyric Acid in neurochemical research. Its structural similarity to natural amino acids makes it a valuable tool in understanding neurotransmitter dynamics and receptor interactions. Researchers have employed this compound in experiments to investigate the effects of modified amino acids on neural signaling pathways, providing insights into potential therapeutic applications.

In terms of synthesis, Boc-N-Methyl-D-2-Aminobutyric Acid is typically prepared through multi-step processes involving amino acid derivatization and stereochemical control. The introduction of the Boc group is achieved via standard peptide coupling techniques, ensuring high purity and stereochemical integrity. This compound's synthesis has been optimized in recent years, with advancements in catalytic methods and stereoselective reactions enhancing its production efficiency.

The application of Boc-N-Methyl-D-2-Aminobutyric Acid extends beyond basic research into practical uses in drug development. Its ability to act as a precursor in peptide synthesis makes it invaluable in the creation of bioactive molecules with tailored functionalities. Recent breakthroughs in medicinal chemistry have leveraged this compound to design novel drugs targeting specific receptors, demonstrating its versatility in therapeutic applications.

Moreover, the study of Boc-N-Methyl-D-2-Aminobutyric Acid has contributed to our understanding of chiral recognition and asymmetric catalysis. Its use as a chiral auxiliary has facilitated the development of enantioselective reactions, which are critical in synthesizing complex molecules with high enantiomeric excess. This has significant implications for the pharmaceutical industry, where chirality plays a pivotal role in drug efficacy and safety.

In conclusion, Boc-N-Methyl-D-2-Aminobutyric Acid (CAS No: 287210-80-4) is a versatile compound with wide-ranging applications in chemistry and biology. Its unique structure, coupled with advancements in synthesis and application techniques, positions it as an essential tool in modern scientific research. As ongoing studies continue to uncover new potentials for this compound, its role in driving innovation across various disciplines is expected to grow significantly.